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Compound of Interest

Compound Name: CHROMIC SULFATE

Cat. No.: B079939 Get Quote

Introduction

Chromic sulfate, also known as chromium(III) sulfate, is a significant inorganic compound

widely utilized in various industrial processes, including leather tanning, pigment production,

and as a mordant in the textile industry.[1] Its chemical properties are largely dictated by its

specific form, as it exists in both anhydrous and various hydrated states. This guide provides a

detailed overview of the chemical formula and molecular weight of the common forms of

chromic sulfate, intended for researchers, scientists, and professionals in drug development.

Chemical Formula and Nomenclature
The chemical formula for chromic sulfate is generally represented as Cr₂(SO₄)₃.[2] However,

the compound is hygroscopic and readily forms hydrates, with the number of water molecules

(x) in the formula Cr₂(SO₄)₃·x(H₂O) varying.[3] The most common and well-characterized forms

are the anhydrous salt and several hydrated versions, each with distinct properties.

Anhydrous Chromic Sulfate (Cr₂(SO₄)₃): This form is a reddish-brown crystalline solid.[3][4]

It is notably insoluble in water and acids.[4]

Hydrated Chromic Sulfate: These are typically violet or green solids that are soluble in

water.[3] The color and solubility are dependent on the specific coordination chemistry of the

chromium ion with water and sulfate ligands. The most prominent hydrates include:
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Octadecahydrate (Cr₂(SO₄)₃·18H₂O): A violet crystalline solid.[3][4] Its formula can be

more descriptively written as [Cr(H₂O)₆]₂(SO₄)₃·6H₂O, indicating that six water molecules

are part of the chromium aquo complex, and the remaining are interstitial water of

crystallization.[3][5]

Pentadecahydrate (Cr₂(SO₄)₃·15H₂O): A dark green amorphous solid.[3][4] This form is

obtained by heating the octadecahydrate form.[3][5]

In addition to these, other hydrates such as the dodecahydrate (Cr₂(SO₄)₃·12H₂O) are also

known.[3]

Molecular Weight
The molecular weight (or molar mass) of chromic sulfate is a critical parameter for

stoichiometric calculations in experimental and industrial settings. It is calculated based on the

atomic weights of its constituent elements: Chromium (Cr), Sulfur (S), Oxygen (O), and

Hydrogen (H).

The molecular weight varies significantly between the anhydrous and hydrated forms due to

the mass of the water molecules.

Anhydrous Chromic Sulfate (Cr₂(SO₄)₃): The molecular weight is approximately 392.16

g/mol .[5][6]

Hydrated Chromic Sulfate:

Octadecahydrate (Cr₂(SO₄)₃·18H₂O): The molecular weight is approximately 716.45 g/mol

.[3][7]

Pentadecahydrate (Cr₂(SO₄)₃·15H₂O): The molecular weight is approximately 662.41

g/mol .[7][8]

Dodecahydrate (Cr₂(SO₄)₃·12H₂O): The molecular weight is approximately 608.363 g/mol

.[3]

Data Presentation
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The quantitative data for the common forms of chromic sulfate are summarized in the table

below for ease of comparison.

Form
Chemical
Formula

Molecular
Weight ( g/mol
)

Appearance CAS Number

Anhydrous Cr₂(SO₄)₃ 392.16[6]
Reddish-brown

crystals[3]
10101-53-8[3]

Octadecahydrate Cr₂(SO₄)₃·18H₂O 716.45[3] Violet crystals[3] 13520-66-6[3]

Pentadecahydrat

e
Cr₂(SO₄)₃·15H₂O 662.41[8]

Dark green

solid[3]
10031-37-5[3]

Dodecahydrate Cr₂(SO₄)₃·12H₂O 608.363[3] Not specified 15244-38-9[3]

Experimental Protocols
Determination of Molecular Weight via Mass Spectrometry

The molecular weight of chromic sulfate and its various hydrates can be experimentally

determined using mass spectrometry. A standard protocol for this analysis would involve the

following conceptual steps:

Sample Preparation: A dilute solution of the chromic sulfate sample is prepared in a

suitable solvent, typically deionized water for the hydrated forms. For the anhydrous form, a

solvent system in which it has some solubility or can be ionized is required.

Ionization: The prepared sample is introduced into the mass spectrometer. Electrospray

ionization (ESI) is a common technique for such inorganic complexes. ESI transforms the

chromium sulfate species in the solution into gas-phase ions with minimal fragmentation.

Mass Analysis: The generated ions are then guided into a mass analyzer (e.g., quadrupole,

time-of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus the m/z ratio.
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Data Interpretation: The peaks in the mass spectrum correspond to the different ionic

species derived from the sample. The molecular weight of the parent compound can be

deduced from the m/z values of the observed ions. For hydrated species, peaks

corresponding to the loss of water molecules may also be observed.

Visualization
The logical relationship between the hydrated and anhydrous forms of chromic sulfate, as

well as the constituent ions, can be visualized.

Hydrated Chromic Sulfate

Anhydrous Form
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Cr₂(SO₄)₃·18H₂O Octadecahydrate

Cr₂(SO₄)₃ Anhydrous
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3SO₄²⁻ Sulfate Ion

 Dissolution
in Water 

18H₂O
(Water)

 Dehydration 
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(with reducing agent) 

Click to download full resolution via product page

Caption: Relationship between hydrated and anhydrous chromic sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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